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Compound of Interest

Compound Name: Flusulfamide

Cat. No.: B009513

For immediate release

This document provides essential safety and logistical information for the proper disposal of
flusulfamide, a fungicide used in agricultural and research settings. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. Flusulfamide is classified as toxic if swallowed and very toxic to aquatic life.[1]
[2] Therefore, it must be handled and disposed of as hazardous waste.

Hazard Profile

A summary of the key hazards associated with flusulfamide is provided in the table below.
This information is derived from the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.

Hazard Class Hazard Statement Signal Word Pictogram
Acute toxicity, Oral H301: Toxic if

Danger
(Category 3) swallowed[1][2]

Hazardous to the
aguatic environment, H400: Very toxic to )

o Warning Ol
acute hazard aquatic life[1][2]

(Category 1)
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Disposal Procedures

The primary recommended method for the disposal of flusulfamide is through a licensed
hazardous waste disposal company. The following step-by-step procedure should be followed:

e Segregation and Storage:

o Store surplus and non-recyclable flusulfamide in its original or a compatible, tightly
sealed container.

o Label the container clearly as "Hazardous Waste: Flusulfamide."

o Store the container in a designated, well-ventilated, and secure area away from
incompatible materials.

e Professional Disposal:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.
o Provide the disposal company with the Safety Data Sheet (SDS) for flusulfamide.

o The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[2] The material may be dissolved or mixed with a
combustible solvent to facilitate incineration.[2]

¢ Decontamination of Empty Containers:
o Triple rinse empty containers with a suitable solvent (e.g., acetone or methanol).
o Collect the rinsate as hazardous waste and add it to the flusulfamide waste container.

o After thorough rinsing, the container can be disposed of as non-hazardous waste,
following institutional guidelines.

Crucially, do not dispose of flusulfamide or its containers in the regular trash or pour it down
the drain.[2] Discharge into the environment must be strictly avoided to prevent harm to aquatic
ecosystems.[2]
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Emergency Procedures

In case of a spill, follow these steps:

Evacuate: Evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated.

» Contain: Wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. Contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Collect: Carefully collect the absorbed material into a labeled hazardous waste container.

» Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials
as hazardous waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of flusulfamide.
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Caption: Logical workflow for the proper disposal of flusulfamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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